7-Methyl-1H-indazole-3-carboxylic acid
Overview
Description
7-Methyl-1H-indazole-3-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of indazole and has been found to exhibit certain biochemical and physiological effects.
Scientific Research Applications
Pseudo-Cross-Conjugated Mesomeric Betaines and N-Heterocyclic Carbenes of Indazole
Research has explored pseudo-cross-conjugated mesomeric betaines (PCCMB) derived from indazole compounds, such as 1.2-Dimethylindazolium-3-carboxylates, showcasing their decarboxylation into intermediary N-heterocyclic carbenes. These carbenes have been utilized to produce amidates through trapping with iso(thio)cyanates, demonstrating a pathway for synthesizing diverse indazole-based compounds with potential applications in medicinal chemistry and material science A. Schmidt et al., 2006.
Fluorinated Indazoles and Supramolecular Structure
The structural analysis of fluorinated indazoles, including 3-methyl, 3-trifluoromethyl, and 3-trifluoromethyl-4,5,6,7-tetrafluoroindazoles, has been conducted using X-ray crystallography and multinuclear magnetic resonance spectroscopy. These studies have provided insights into the effects of fluorination on the supramolecular structure of NH-indazoles, potentially guiding the design of indazole-based pharmaceuticals with improved properties J. Teichert et al., 2007.
Novel Synthesis of Oxazole Derivatives
A novel synthetic approach has been developed for 2-(substituted)-5-(1-methyl-1H-indazol-3-yl)-oxazoles, starting from 1-methyl-1H-Indazole 3-carboxylic acid. This method involves converting the acid into various amides and further heterocyclization, which could be relevant for creating new materials or bioactive molecules E. Reddy et al., 2013.
Anticancer Activity of Aziridine-1,2,3-Triazole Hybrid Derivatives
The synthesis and evaluation of aziridine-1,2,3-triazole hybrid derivatives for anticancer activity have been reported. This research highlights the potential of indazole derivatives in developing new therapeutic agents against cancer, further underlining the versatility and applicability of indazole compounds in medicinal chemistry Hong-Ru Dong & Jian-Guo Wu, 2018.
Mechanism of Action
Target of Action
Indazole derivatives, such as 7-Methyl-1H-indazole-3-carboxylic acid, are known to interact with a variety of targets in the body. The primary targets of these compounds are often enzymes or receptors that play crucial roles in cellular processes . .
Mode of Action
Indazole derivatives are generally known to interact with their targets, leading to changes in cellular processes . These interactions can result in the inhibition or activation of the target, depending on the specific derivative and target involved.
Biochemical Pathways
Indazole derivatives can affect various biochemical pathways. For instance, some indazole derivatives are known to be involved in the metabolism of tryptophan, an essential amino acid . They can also influence other pathways related to cell biology and the treatment of various disorders . .
Pharmacokinetics
The physicochemical properties of a compound, such as its solubility and stability, can influence its pharmacokinetics .
Result of Action
Indazole derivatives are known to have various biologically vital properties and can be used for the treatment of cancer cells, microbes, and different types of disorders .
Action Environment
The action, efficacy, and stability of 7-Methyl-1H-indazole-3-carboxylic acid can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other compounds, and the specific conditions of the target cells or tissues .
properties
IUPAC Name |
7-methyl-2H-indazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-3-2-4-6-7(5)10-11-8(6)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRQJRWNBYGCLDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=C(NN=C12)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646685 |
Source
|
| Record name | 7-Methyl-2H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-1H-indazole-3-carboxylic acid | |
CAS RN |
1000340-53-3 |
Source
|
| Record name | 7-Methyl-2H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-Methyl-1H-indazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(Quinolin-8-yl)-4-(exo-4-aza-3,5-dioxotricyclo[5.2.1.02,6]oct-8-en-4-yl)benzamide](/img/structure/B1629552.png)
![8-(4-([1,2,4]Triazolo[1,5-a]pyridin-6-yl)-3-(6-methylpyridin-2-yl)-1H-pyrazol-1-yl)-2-oxaspiro[4.5]decan-1-one](/img/structure/B1629555.png)
![4-[(6-Methylpyrazin-2-yl)oxy]benzenesulfonyl chloride](/img/structure/B1629566.png)
